Cas no 1707573-08-7 (3-(4-Bromo-phenyl)-4-ethanesulfonyl-1H-pyrazole)

• Product Name: 3-(4-Bromo-phenyl)-4-ethanesulfonyl-1H-pyrazole
• CAS No: 1707573-08-7
• MF: C₁₁H₁₁BrN₂O₂S
• MW: 315.186240434647
• CID: 5220330
• Update Time: 2025-06-08

3-(4-Bromo-phenyl)-4-ethanesulfonyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-phenyl)-4-ethanesulfonyl-1H-pyrazole
• 1H-Pyrazole, 3-(4-bromophenyl)-4-(ethylsulfonyl)-

• Inchi： 1S/C11H11BrN2O2S/c1-2-17(15,16)10-7-13-14-11(10)8-3-5-9(12)6-4-8/h3-7H,2H2,1H3,(H,13,14)
• InChI Key： KWZHSGFSDLPJCL-UHFFFAOYSA-N
• SMILES： N1C=C(S(CC)(=O)=O)C(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 313.972
• Monoisotopic Mass: 313.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2A^2

Additional information on 3-(4-Bromo-phenyl)-4-ethanesulfonyl-1H-pyrazole

3-(4-Bromo-phenyl)-4-Ethanesulfonyl-1H-Pyrazole: A Promising Scaffold in Modern Medicinal Chemistry

The compound 3-(4-Bromo-phenyl)-4-Ethanesulfonyl-1H-Pyrazole (CAS No: 1707573-08-7) represents a structurally unique hybrid molecule combining the pharmacophoric elements of a brominated aromatic substituent, an ethanesulfonyl group, and the rigid framework of a pyrazole core. This combination positions it as an intriguing candidate in contemporary drug discovery programs targeting cancer, neurodegenerative disorders, and inflammatory conditions. Recent advancements in computational chemistry and medicinal chemistry have revealed its potential to modulate protein-protein interactions (PPIs), a historically challenging area in pharmaceutical development.

Structurally, the compound's pyrazole ring system provides hydrogen-bonding capabilities critical for receptor binding, while the para-bromophenyl moiety introduces electronic effects that enhance metabolic stability according to studies published in Journal of Medicinal Chemistry (2023). The ethanesulfonyl group contributes both hydrophilicity and conformational rigidity, optimizing its pharmacokinetic profile through improved plasma half-life and reduced efflux by P-glycoprotein transporters as demonstrated in recent ADME studies.

Synthetic advances reported in the Nature Communications (2023) highlighted a novel one-pot methodology achieving this structure with 89% yield through palladium-catalyzed cross-coupling strategies. This method significantly reduces synthetic steps compared to traditional approaches, addressing scalability concerns for preclinical development. The optimized synthesis incorporates microwave-assisted conditions that suppress formation of regioisomeric byproducts typically observed with conventional heating methods.

In biological evaluation, this compound has shown remarkable selectivity against bromodomain-containing proteins BRD4 and BET family members at submicromolar concentrations (< 500 nM) in cellular assays reported in Cancer Research (Q1 2024). Its ability to disrupt oncogenic transcriptional programs without affecting non-malignant cells suggests favorable therapeutic indices. Structural biology studies using cryo-electron microscopy revealed how the bromophenyl group anchors the molecule into the hydrophobic pocket of bromodomains while the sulfonamide moiety forms critical hydrogen bonds with conserved arginine residues.

Ongoing research at MIT's Koch Institute explores its application as a PROTAC ligand component for targeted protein degradation strategies against undruggable targets like KRAS G12C mutations. Preliminary data indicates enhanced efficacy compared to monotherapy when combined with conventional inhibitors through synergistic mechanisms involving both enzymatic inhibition and ubiquitin-mediated degradation pathways.

In neuroprotective applications, recent preclinical trials demonstrated neurotrophic effects on hippocampal neurons under hypoxic conditions. The ethanesulfonyl group's redox properties were shown to stabilize mitochondrial membranes according to findings published in Nature Neuroscience (April 2024), offering new avenues for stroke treatment development.

While these advancements are promising, challenges remain regarding long-term toxicity profiles at therapeutic doses. Ongoing QSAR modeling efforts aim to optimize substituent patterns around the pyrazole core to minimize off-target interactions while maintaining potency. Recent structural analogs incorporating fluorine substitutions at meta positions have already shown improved safety margins without compromising efficacy.

This multifunctional scaffold continues to attract significant R&D investment due to its tunable physicochemical properties and capacity for bioisosteric modifications. Its unique combination of structural features places it at the forefront of emerging therapeutic strategies targeting previously undruggable targets through novel mechanisms like PPI modulation and targeted protein degradation.